8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde
Overview
Description
8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde (ATQ) is a chemical compound that has been extensively studied for its potential as a pharmacological agent. It belongs to the class of quinoxaline derivatives, which have been shown to possess a wide range of biological activities. ATQ has been found to exhibit interesting properties that make it a promising candidate for further research.
Mechanism of Action
The exact mechanism of action of 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde has been shown to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission. This may explain its anticonvulsant and anxiolytic effects. 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde has also been shown to modulate the activity of ion channels and receptors involved in the regulation of intracellular calcium levels, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde has been shown to exert a number of biochemical and physiological effects. It has been found to increase the levels of antioxidant enzymes such as catalase and superoxide dismutase, which may contribute to its antioxidant activity. 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde has also been shown to decrease the levels of pro-inflammatory cytokines such as TNF-alpha and IL-6, which may explain its anti-inflammatory effects. In addition, 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the regulation of neuronal survival and plasticity.
Advantages and Limitations for Lab Experiments
8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde has a number of advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. It is also stable under a variety of conditions, making it easy to handle and store. However, there are some limitations to its use in lab experiments. 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde has relatively low solubility in water, which can make it difficult to work with in aqueous solutions. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are a number of future directions for research on 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde. One area of interest is its potential as a therapeutic agent for neurological disorders such as epilepsy and anxiety disorders. Further research is needed to fully understand its mechanism of action and to determine its efficacy in animal models and clinical trials. Another area of interest is its potential as an antioxidant and anti-inflammatory agent for the treatment of oxidative stress-related diseases such as Alzheimer's disease and Parkinson's disease. Finally, there is a need for further research on the synthesis and characterization of 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde and its derivatives, which may lead to the development of new pharmacological agents with improved efficacy and safety profiles.
Scientific Research Applications
8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde has been the subject of extensive research due to its potential as a pharmacological agent. It has been shown to possess a wide range of biological activities, including anticonvulsant, anxiolytic, and neuroprotective effects. 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde has also been found to exhibit potent antioxidant activity, which makes it a promising candidate for the treatment of oxidative stress-related diseases. In addition, 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde has been shown to possess anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases.
properties
IUPAC Name |
8-acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c1-7(15)9-3-2-8(6-14)10-11(9)13-5-4-12-10/h2-3,6,12-13H,4-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNAICIWYNGPBKN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C2C(=C(C=C1)C=O)NCCN2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10529550 |
Source
|
| Record name | 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10529550 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde | |
CAS RN |
89334-21-4 |
Source
|
| Record name | 8-Acetyl-1,2,3,4-tetrahydroquinoxaline-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10529550 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(3-methylphenyl)-3H-imidazo[4,5-c]pyridine](/img/structure/B3360499.png)
![2-(4-methylphenyl)-3H-imidazo[4,5-c]pyridine](/img/structure/B3360507.png)
![2-(2-methylphenyl)-3H-imidazo[4,5-c]pyridine](/img/structure/B3360514.png)
